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Compound of Interest

Compound Name: 1,4-Oxathiane-2,6-dione

Cat. No.: B049946

CAS Number: 3261-87-8
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Thiodiglycolic anhydride, a versatile
chemical intermediate with significant applications in the pharmaceutical industry. The
document details its chemical and physical properties, spectroscopic data, synthesis protocols,
and key applications, with a focus on its role in the synthesis of the mucolytic agent erdosteine
and as a building block for Serotonin Transporter (SERT) inhibitors used in the management of
central nervous system (CNS) disorders.

Chemical and Physical Properties

Thiodiglycolic anhydride is a white to off-white crystalline solid.[1] It is sensitive to moisture and
should be stored in a dry, inert atmosphere at room temperature.[1] Its solubility is limited in
methanol and it is soluble in DMSO.[1]
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Property Value Reference
Molecular Formula CaH403S [2]
Molecular Weight 132.14 g/mol [2]
Melting Point 94 °C [3]
Boiling Point 158-159 °C at 12 Torr [1]
Density 1.468 + 0.06 g/cm3 (Predicted) [1]
Appearance White to off-white solid [1]
Solubility DMSO, Methanol (Sparingly) [1]
SMILES O=C1CSCC(=0)01 [1]
inChi INChl=1S/C4H403S/c5-3-1-8- ]

2-4(6)7-3/h1-2H2

Spectroscopic Data

The structural characterization of Thiodiglycolic anhydride is supported by various
spectroscopic techniques.

H NMR Spectroscopy

Chemical Shift Lo . .

Multiplicity Integration Assignment
(ppm)
Data not explicitly Methylene protons
found in search adjacent to sulfur and
results carbonyl groups

Infrared (IR) Spectroscopy

The IR spectrum of Thiodiglycolic anhydride is characterized by the presence of strong
carbonyl stretching frequencies typical for an anhydride.
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Wavenumber (cm~?) Description

Specific peak values not detailed in search ) ) )
] ) C=0 stretching (asymmetric and symmetric)
results; spectrum available in NIST WebBook

Mass Spectrometry

The mass spectrum of Thiodiglycolic anhydride provides confirmation of its molecular weight.

m/z Description

Specific m/z values not detailed in search _ _
] ) Molecular ion peak and fragmentation pattern
results; spectrum available in NIST WebBook

Experimental Protocols
Synthesis of Thiodiglycolic Anhydride from 2,2'-
Thiodiacetic Acid

This protocol describes the synthesis of Thiodiglycolic anhydride via the dehydration of 2,2'-
thiodiacetic acid using acetic anhydride.[1][5]

Materials:

e 2,2'-Thiodiacetic acid (3.0 g)
e Acetic anhydride (15 mL)

o Diethyl ether

Equipment:

e 50 mL round-bottom flask

» Reflux condenser

e Heating mantle
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e Rotary evaporator
Procedure:

o Accurately weigh 3.0 g of 2,2'-thiodiacetic acid and place it in a 50 mL round-bottom flask.[1]

[5]
e Add 15 mL of acetic anhydride to the flask.[1][5]
» Heat the reaction mixture to 65 °C and maintain at reflux for 4 hours.[1][5]

 After the reaction is complete, remove the excess acetic anhydride and the acetic acid
byproduct by distillation under reduced pressure.[1][5]

e To the residue, add an appropriate amount of diethyl ether and evaporate under reduced
pressure. Repeat this step 2-3 times to ensure the removal of residual acetic anhydride and
acetic acid.[1][5]

e The final product, 2,2'-thiodiacetic anhydride, is obtained as a white solid powder.[1][5]

Dry the product at 40 °C overnight. The expected yield is approximately 98.7%.[1][5]

Applications in Drug Development

Thiodiglycolic anhydride serves as a crucial intermediate in the synthesis of several
pharmaceutical compounds.

Synthesis of Erdosteine

Thiodiglycolic anhydride is a key reactant in the synthesis of erdosteine, a mucolytic agent
used in the treatment of respiratory diseases.[2]

Diagram: Synthesis of Thiodiglycolic Anhydride and its Application in Erdosteine Synthesis
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Workflow for the Synthesis of Thiodiglycolic Anhydride and Erdosteine
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Caption: A simplified workflow illustrating the synthesis of Thiodiglycolic anhydride and its
subsequent use in the production of Erdosteine.

The mechanism of action of erdosteine involves its active metabolites, which possess free
sulfhydryl groups. These metabolites break the disulfide bonds in mucoproteins, reducing the
viscosity of mucus and aiding its clearance from the respiratory tract.[6][7] Additionally,
erdosteine and its metabolites exhibit antioxidant and anti-inflammatory properties.[8][9]

Diagram: Mechanism of Action of Erdosteine
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Caption: The metabolic activation of Erdosteine and its subsequent effect on mucus viscosity.

Synthesis of SERT Inhibitors

Thiodiglycolic anhydride is utilized as a reagent in the synthesis of positively charged
compounds that act as Serotonin Transporter (SERT) inhibitors.[10][11][12] These inhibitors
are valuable in the treatment of various central nervous system disorders, such as depression
and anxiety.[10][11]

The serotonin transporter is responsible for the reuptake of serotonin from the synaptic cleft
into the presynaptic neuron, which terminates the serotonergic signal.[13] By blocking this
transporter, SERT inhibitors increase the concentration of serotonin in the synapse, enhancing
its effects on postsynaptic receptors.[13]

Diagram: General Mechanism of SERT Inhibition at the Serotonergic Synapse
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Caption: Inhibition of the serotonin transporter (SERT) by a SERT inhibitor increases the
concentration of serotonin in the synaptic cleft.

Safety Information

Thiodiglycolic anhydride is classified as a corrosive and harmful substance.[1] It can cause
skin, eye, and respiratory irritation.[2] Appropriate personal protective equipment, including
gloves, safety glasses, and a lab coat, should be worn when handling this chemical. All work
should be conducted in a well-ventilated fume hood.

Conclusion

Thiodiglycolic anhydride (CAS 3261-87-8) is a valuable and versatile chemical intermediate
with significant applications in the pharmaceutical industry. Its utility in the synthesis of the
mucolytic drug erdosteine and as a precursor to SERT inhibitors for CNS disorders highlights
its importance in drug development. This technical guide provides a foundational understanding
of its properties, synthesis, and applications for researchers and scientists in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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87-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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